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Compound of Interest

Compound Name: BKM1644

Cat. No.: B12372378 Get Quote

These application notes provide detailed protocols for the in vitro evaluation of BKM1644, an

acyl-tyrosine bisphosphonate amide derivative with demonstrated anti-cancer activity. The

primary mechanism of action of BKM1644 involves the inhibition of survivin expression, a key

protein in apoptosis regulation, potentially through the modulation of the STAT3 signaling

pathway. The following protocols are intended for researchers, scientists, and drug

development professionals working to characterize the effects of BKM1644 on cancer cells.

Data Presentation
Table 1: In Vitro Efficacy of BKM1644 in Prostate Cancer Cell Lines

Cell Line Type IC50 (µM) Assay

PC-3
Metastatic Prostate

Carcinoma
2.1 Cell Viability Assay

DU145
Metastatic Prostate

Carcinoma
6.3 Cell Viability Assay

C4-2
Castration-Resistant

Prostate Cancer
4.5 Cell Viability Assay

LNCaP

Androgen-Sensitive

Prostate

Adenocarcinoma

5.8 Cell Viability Assay
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Data summarized from studies on metastatic, castration-resistant prostate cancer (mCRPC)

cells.[1][2]

Signaling Pathway
The proposed mechanism of action for BKM1644 involves the inhibition of the STAT3 signaling

pathway, leading to a downstream reduction in survivin expression. Survivin is a member of the

inhibitor of apoptosis protein (IAP) family that is crucial for cell division and survival. By

downregulating survivin, BKM1644 promotes apoptosis in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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